Cas no 244127-30-8 (5-Ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one)

• Product Name: 5-Ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• CAS No: 244127-30-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1094230
• PubChem ID: 10654570
• Update Time: 2025-04-20

5-Ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 5-ethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• SCHEMBL7431490
• 5-Ethylpyrazolo[1,5-a]pyrimidin-7-ol
• DTXSID301289935
• SCHEMBL12953944
• AKOS013135694
• 244127-30-8
• 167371-38-2

• Inchi： 1S/C8H9N3O/c1-2-6-5-8(12)11-7(10-6)3-4-9-11/h3-5,9H,2H2,1H3
• InChI Key： VWHGWQQEMNDSPH-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)N=C2C=CNN21

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7Ų